2-((5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(2-methylphenyl)imidazol-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C19H18BrN3OS/c1-13-5-3-4-6-16(13)23-17(14-7-9-15(20)10-8-14)11-22-19(23)25-12-18(24)21-2/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: PLMVQEMMBLAVJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SCC(=O)NC)C3=CC=C(C=C3)Br
• Molecular Formula: C19H18BrN3OS
• Molecular Weight: 416.3 g/mol

Description

2-((5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide is a chemical compound that has gained significant attention in the scientific research community. This compound belongs to the class of imidazole derivatives and has been studied extensively for its potential use in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Compounds related to 2-((5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide have been synthesized and demonstrated promising antimicrobial and antifungal activities. For instance, a study synthesized derivatives showing significant activity against various microbes, indicating potential applications in combating microbial infections and diseases (Gul et al., 2017).

Molecular-Packing and Structural Analysis

• The molecular structure and packing analysis of compounds with similarities to 2-((5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide can provide insights into their chemical behavior and potential applications in materials science (Estrada et al., 1987).

Anticancer Potential

• Some compounds structurally related to 2-((5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide have been studied for their anticancer properties. This includes research on derivatives that exhibit selective cytotoxicity against cancer cell lines, suggesting possible applications in cancer therapy (Evren et al., 2019).

Biological Evaluation for Various Activities

• Studies have been conducted on imidazole derivatives, closely related to the compound , focusing on their biological evaluation. This includes assessing their activities against resistant bacterial strains, which could lead to the development of new antibacterial agents (Daraji et al., 2021).

Novel Synthetic Methods

• Research also explores novel synthetic methods for compounds related to 2-((5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide. These methods could lead to more efficient production of these compounds, enabling broader applications in various fields of science and medicine (Ramalingam et al., 2019).